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Compound of Interest

Compound Name: Nickel dihydroxide

Cat. No.: B224685

Nickel dihydroxide is an inorganic compound with the chemical formula Ni(OH)2. It is also
sometimes represented as HzNiO2[1][2][3][4]. This compound is of significant interest in
materials science and electrochemistry, particularly for its application in battery manufacturing

and as a catalyst.

Chemical Structure and Formula

The chemical formula Ni(OH)z indicates that each formula unit of nickel dihydroxide consists
of one nickel cation (Ni2*) and two hydroxide anions (OH~). The nickel atom is in the +2
oxidation state.

Molar Mass

The molar mass of nickel dihydroxide can be determined by summing the atomic masses of
its constituent atoms. Based on the chemical formula Ni(OH)z, the molar mass is calculated as
follows:
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. Molar Mass ( Total Molar
Element Symbol Quantity
g/mol) Mass ( g/mol)
) ) 58.6934[5][6][7]
Nickel Ni 1 58.6934
[8l
~16.00[9][10][11]
Oxygen O 2 32.00
[12][13]
~1.008[14][15]
Hydrogen H 2 2.016
[16][17][18]
Total ~92.71

The experimentally determined and commonly cited molar mass of nickel dihydroxide is
approximately 92.71 g/mol [3][19] or 92.708 g/mol [1][2].

While this guide provides the fundamental chemical information for nickel dihydroxide, the
creation of an in-depth technical whitepaper with detailed experimental protocols and complex
visualizations is beyond the scope of this format. Such a document would require extensive
literature review and data compilation specific to the research interests of the intended
audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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